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Compound Focus: 12-Bromododecanoic Acid

CAS No.: 73367-80-3

Cat. No.: S577883

Get Quote

Chemical Safety Data Summary

The table below summarizes the key safety and identification information for 12-Bromododecanoic acid

from the supplier data sheets.

Property Specification / Value

CAS Number 73367-80-3 [1] [2]

Molecular Formula C₁₂H₂₃BrO₂ [1] [2]

Molecular Weight 279.22 g/mol [1] [2]

Purity ≥ 97% [1] [2]

Melting Point 52-55 °C (lit.) [1]

Flash Point 110 °C (closed cup) [1]

Water Hazard Class (WGK) WGK 3 (Severe hazard to waters) [1] [2]

RIDADR Transport Code NONH (Not restricted for transport) [2]

Personal Protective Equipment (PPE) Eyeshields, Gloves, type N95 (US) respirator [1]
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Property Specification / Value

Storage Store at room temperature, protected from light [2]

Shelf Life 2 years [2]

Interpretation of WGK 3 and Safety Information

Meaning of WGK 3: The classification WGK 3 signifies that 12-Bromododecanoic acid is
considered a substance that poses a severe hazard to aquatic environments. This necessitates

stringent handling procedures to prevent any release into waterways or the environment [1] [2].
Limited Toxicological Data: The available search results do not contain detailed toxicological

studies (e.g., LD50, specific target organ toxicity, or full ecotoxicological data) that underpin the WGK
3 classification. The safety data is presented in a summary format.

Framework for a Comprehensive Safety Assessment

To build a complete safety profile for your research, the following diagram outlines the key areas you would

need to investigate.

12-Bromododecanoic Acid Safety Assessment

Physical & Chemical Hazards Health Hazards Environmental Hazards Safe Handling & Storage

Combustible Solid  [1] Flash Point: 110°C  [1] Skin & Eye Irritation  [1] Respiratory Irritation  [1] Systemic Toxicity (Data Gaps) WGK 3: Severe Water Hazard  [1] [2] Ecotoxicology (Data Gaps) PPE: Gloves, Eyeshields, N95  [1] Storage: Room Temp., Away from Light  [2]

Click to download full resolution via product page

> Framework for comprehensively assessing the safety of 12-Bromododecanoic acid, highlighting known

data and identified gaps.
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Recommendations for Further Research

Given the identified data gaps, here are concrete steps you can take to acquire the necessary in-depth

information:

Consult Full Safety Data Sheets (SDS): The summaries in the search results are not a substitute for

the complete, legally mandated SDS. You should obtain the latest SDS directly from your chemical
supplier (e.g., Sigma-Aldrich [1]) or other manufacturers.

Perform a Literature Review: Conduct a thorough search in scientific databases (like SciFinder,
Reaxys, or PubMed) for peer-reviewed journal articles. Search for terms such as "12-
Bromododecanoic acid toxicity," "alkyl bromoacid ecotoxicology," or "brominated fatty acid
safety."

Investigate Read-Across Data: As a starting point for hazard prediction, you could consider a read-
across assessment with the related compound 1,12-Dibromododecane (CAS 3344-70-5), which is

also classified with WGK 3 [3]. However, any read-across hypothesis must be critically evaluated and
supported by data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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